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Compound of Interest

Compound Name: NV03

Cat. No.: B1193381

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide serves as a comprehensive resource on the core physicochemical
properties and solubility profile of the novel compound NV03. The data presented herein is
intended to support research and development efforts by providing a thorough understanding of
the compound's fundamental characteristics. All quantitative data is summarized in structured
tables for ease of comparison, and detailed methodologies for key experiments are provided.

Physicochemical Properties of NV03

A summary of the key physicochemical properties of NV03 is presented in Table 1. These
parameters are crucial for predicting the compound's behavior in biological systems and for
guiding formulation development.

Table 1: Summary of NV03 Physicochemical Properties
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Property Value

Molecular Formula C17H16N204S

Molecular Weight 360.39 g/mol

pKa 6.8 (amine), 10.2 (phenol)
logP 2.5

Melting Point 182-185 °C

Solubility Profile of NV03

The solubility of NV03 was assessed in a range of pharmaceutically relevant solvents. The
results, presented in Table 2, indicate that NVO3 has moderate solubility in organic solvents
and is sparingly soluble in aqueous solutions at neutral pH.

Table 2: Solubility of NV03 in Various Solvents at 25 °C

Solvent Solubility (mg/mL)
Water (pH 7.4) 0.05

DMSO 25

Ethanol 5

Experimental Protocols

The following sections detail the methodologies used to determine the physicochemical and
solubility properties of NV03.

Determination of pKa

The acid dissociation constants (pKa) of NV03 were determined using potentiometric titration. A
1 mg/mL solution of NV03 was prepared in a 50:50 mixture of methanol and water. The solution
was then titrated with 0.1 M HCI and 0.1 M NaOH, and the pH was monitored using a
calibrated pH meter. The pKa values were calculated from the titration curve using the
Henderson-Hasselbalch equation.
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Determination of logP

The partition coefficient (logP) of NV03 was determined using the shake-flask method. A known
amount of NV03 was dissolved in a biphasic system of n-octanol and water. The mixture was
shaken for 24 hours to allow for equilibrium to be reached. The concentration of NV03 in both
the n-octanol and water phases was then determined by UV-Vis spectroscopy at its Amax of
280 nm. The logP value was calculated as the logarithm of the ratio of the concentration in the
n-octanol phase to the concentration in the water phase.

Determination of Melting Point

The melting point of NV03 was determined using a differential scanning calorimeter (DSC). A
small sample of the compound was heated in an aluminum pan at a rate of 10 °C/min, and the
heat flow was monitored. The melting point was taken as the onset of the melting endotherm.

Determination of Solubility

The solubility of NV03 in various solvents was determined by the equilibrium solubility method.
An excess amount of NV03 was added to each solvent in a sealed vial. The vials were then
agitated at 25 °C for 48 hours to ensure equilibrium was reached. The resulting saturated
solutions were filtered, and the concentration of dissolved NV03 was quantified by high-
performance liquid chromatography (HPLC) with UV detection.

Signaling Pathway and Experimental Workflow
Diagrams

To visually represent the logical relationships and processes described, the following diagrams
have been generated using Graphviz (DOT language).
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Caption: Experimental workflow for determining the physicochemical properties and solubility of
NVO03.
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Caption: Logical relationship between physicochemical properties, solubility, and drug
development of NVO03.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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